Cas no 112207-03-1 (Cyclopentanecarboxylic acid, 2-oxo-, phenylmethyl ester)

Cyclopentanecarboxylic acid, 2-oxo-, phenylmethyl ester structure
112207-03-1 structure
Product Name:Cyclopentanecarboxylic acid, 2-oxo-, phenylmethyl ester
CAS No:112207-03-1
MF:C13H14O3
MW:218.248464107513
CID:1200028
PubChem ID:9794427
Update Time:2025-04-20

Cyclopentanecarboxylic acid, 2-oxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylic acid, 2-oxo-, phenylmethyl ester
    • SCHEMBL1666324
    • FSJLARHYALYBBD-UHFFFAOYSA-N
    • Benzyl-2-oxo-cyclopentanecarboxylate
    • Benzyl 2-oxocyclopentane-1-carboxylate
    • 2-benzyloxycarbonylcyclopentanone
    • AKOS024461894
    • DB-384737
    • 112207-03-1
    • Benzyl 2-oxo-cyclopentanecarboxylate
    • EN300-6739304
    • benzyl 2-oxocyclopentanecarboxylate
    • Inchi: 1S/C13H14O3/c14-12-8-4-7-11(12)13(15)16-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2
    • InChI Key: FSJLARHYALYBBD-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(C1C(CCC1)=O)=O

Computed Properties

  • Exact Mass: 218.09432
  • Monoisotopic Mass: 218.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

Cyclopentanecarboxylic acid, 2-oxo-, phenylmethyl ester Pricemore >>

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